Cas no 2227717-64-6 ((1R)-2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol
• CAS No: 2227717-64-6
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6475520
• PubChem ID: 165667234
• Update Time: 2025-05-21

(1R)-2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol
• 2227717-64-6
• EN300-1950095

• Inchi： 1S/C8H15F2NO/c9-8(10)3-1-6(2-4-8)7(12)5-11/h6-7,12H,1-5,11H2/t7-/m0/s1
• InChI Key： PEGCDYGVDFLKMJ-ZETCQYMHSA-N
• SMILES： FC1(CCC([C@H](CN)O)CC1)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol

Comprehensive Overview of (1R)-2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol (CAS No. 2227717-64-6)

(1R)-2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol is a chiral compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4,4-difluorocyclohexyl moiety and an amino alcohol functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number 2227717-64-6 is often searched by researchers seeking high-purity reagents for drug discovery and development.

In recent years, the demand for fluorinated compounds like (1R)-2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and targeted therapies, where fluorination plays a critical role in optimizing drug candidates. The compound's chiral center (1R configuration) further underscores its relevance in enantioselective synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

From a technical perspective, CAS 2227717-64-6 exhibits notable solubility in polar organic solvents, facilitating its use in peptide coupling reactions and catalysis. Its amino alcohol functionality allows for versatile derivatization, making it a sought-after building block in proteomics and kinase inhibitor research. Researchers frequently inquire about its stereochemical purity and scalability, reflecting industry needs for reproducible synthetic routes.

The compound's applications extend to neurological research, where its structural analogs show promise in modulating G-protein-coupled receptors (GPCRs). This connection to neurodegenerative disease studies has driven increased visibility in academic databases. Analytical methods for (1R)-2-amino-1-(4,4-difluorocyclohexyl)ethan-1-ol typically involve HPLC and chiral chromatography, with users often searching for optimized separation protocols.

Emerging trends in AI-driven drug discovery have further spotlighted this compound, as machine learning models prioritize fluorinated scaffolds for lead optimization. Its molecular weight (193.21 g/mol) and logP values align well with Lipinski's Rule of Five, a frequent search term among medicinal chemists. Safety data sheets emphasize standard handling procedures, though it is not classified as hazardous under major regulatory frameworks.

In summary, 2227717-64-6 represents a strategically important chemical entity bridging fluorine chemistry and chiral synthesis. Its dual functionality as both a hydrogen bond donor and acceptor makes it invaluable for molecular docking studies. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's relevance in high-throughput screening libraries continues to grow, supported by peer-reviewed studies on its conformational rigidity and metabolic resistance.